9-chloro-5-(furan-2-yl)-2-(4-methoxyphenyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine
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Description
9-chloro-5-(furan-2-yl)-2-(4-methoxyphenyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C21H17ClN2O3 and its molecular weight is 380.83. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Properties
The molecular structure of compounds similar to 9-chloro-5-(furan-2-yl)-2-(4-methoxyphenyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine has been a subject of study. For instance, research on 6-(4-Chlorophenyl)-2-(4-methoxyphenyl)-6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazine reveals insights into its planar molecular structure and intermolecular interactions. Such studies contribute to understanding the physical and chemical properties of these compounds, which is crucial in scientific research, especially in material science and chemistry (Zheng & Zhao, 2011).
Synthesis and Derivatives
The synthesis of compounds containing pyrazolo[1,5-c][1,3]oxazine structures is another area of research. For example, studies have explored the synthesis of pyrazolo[5,1‐c]triazines and pyrazolo[1,5‐a]pyrimidines, demonstrating methodologies for creating various derivatives that include the naphtho[2,1-b]furan moiety. This research is significant for developing new synthetic methods and discovering novel compounds with potential applications in pharmacology and material sciences (Abdelhamid, Shokry & Tawfiek, 2012).
Crystal Structure Analysis
Detailed crystal structure analysis of related compounds, such as 7-benzyl-3-tert-butyl-1-phenylpyrazolo[3,4-d]oxazines, provides valuable insights into molecular conformations and hydrogen-bonding patterns. Such studies are essential for understanding the stability, reactivity, and potential applications of these compounds in various scientific fields, such as pharmaceuticals and material science (Castillo, Abonía, Cobo & Glidewell, 2009).
Potential Pharmacological Uses
Although detailed pharmacological applications of this compound specifically are not found in the current literature, research on similar compounds indicates potential pharmacological uses. Studies on derivatives of pyrazolo[1,5-a]oxazine show exploration into their antidepressant and antianxiety activities, suggesting possible applications in developing new therapeutic agents (Kumar et al., 2017).
Properties
IUPAC Name |
9-chloro-5-(furan-2-yl)-2-(4-methoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O3/c1-25-15-7-4-13(5-8-15)17-12-18-16-11-14(22)6-9-19(16)27-21(24(18)23-17)20-3-2-10-26-20/h2-11,18,21H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWXXWPFLBDEUOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C=CC(=C4)Cl)OC3C5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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